4-Acetylphenoxyacetic acid
Overview
Description
4-Acetylphenoxyacetic acid is a phenoxyacetic acid derivative with the molecular formula C10H10O4. It is characterized by the presence of an acetyl group attached to a phenoxyacetic acid backbone. This compound is known for its applications in various scientific research fields due to its unique chemical properties .
Mechanism of Action
Target of Action
4-Acetylphenoxyacetic acid is a derivative of phenoxyacetic acid . It has been used as a test compound in the study of the phenylacetic acid transport system (PATS) of Pseudomonas putida U . The primary target of this compound is the PATS, which is involved in the aerobic catabolism of phenylacetic acid derivatives .
Mode of Action
It is known that it interacts with the pats of pseudomonas putida u, influencing the aerobic catabolism of phenylacetic acid derivatives
Biochemical Pathways
This compound is involved in the phenylacetic acid transport system (PATS), a biochemical pathway in Pseudomonas putida U . This pathway is responsible for the aerobic catabolism of phenylacetic acid derivatives
Pharmacokinetics
Its solubility in methanol suggests that it may have good bioavailability
Result of Action
Its interaction with the PATS of Pseudomonas putida U suggests that it may influence the aerobic catabolism of phenylacetic acid derivatives
Biochemical Analysis
Biochemical Properties
It has been used as a test compound in the study of the phenylacetic acid transport system (PATS) of Pseudomonas putida U This suggests that it may interact with certain enzymes and proteins involved in this transport system
Molecular Mechanism
It is known to be involved in the phenylacetic acid transport system, suggesting it may exert its effects through interactions with biomolecules involved in this process
Metabolic Pathways
It is known to be involved in the phenylacetic acid transport system , suggesting it may interact with enzymes or cofactors involved in this pathway
Transport and Distribution
Given its role in the phenylacetic acid transport system, it may interact with transporters or binding proteins involved in this process
Preparation Methods
Synthetic Routes and Reaction Conditions
4-Acetylphenoxyacetic acid can be synthesized by employing para-acetyl phenol as the starting reagent. The synthesis involves the reaction of para-acetyl phenol with chloroacetic acid in the presence of a base, such as sodium hydroxide, to form the desired product . The reaction conditions typically include heating the mixture to facilitate the reaction and then cooling it to precipitate the product.
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity, often involving additional purification steps such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
4-Acetylphenoxyacetic acid undergoes various chemical reactions, including:
Oxidation: The acetyl group can be oxidized to form carboxylic acids.
Reduction: The acetyl group can be reduced to form alcohols.
Substitution: The phenoxy group can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.
Major Products Formed
Oxidation: Formation of carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of substituted phenoxyacetic acids.
Scientific Research Applications
4-Acetylphenoxyacetic acid is utilized in various scientific research applications, including:
Chemistry: As a test compound in the study of phenylacetic acid transport systems.
Industry: Used as an intermediate in the synthesis of other chemical compounds.
Comparison with Similar Compounds
Similar Compounds
Phenoxyacetic acid: A simpler analog without the acetyl group.
4-Hydroxyphenoxyacetic acid: Contains a hydroxyl group instead of an acetyl group.
4-Fluorophenoxyacetic acid: Contains a fluorine atom instead of an acetyl group.
Uniqueness
4-Acetylphenoxyacetic acid is unique due to the presence of the acetyl group, which imparts distinct chemical reactivity and biological activity compared to its analogs. This uniqueness makes it valuable for specific research applications where the acetyl group plays a crucial role in the compound’s behavior and interactions .
Properties
IUPAC Name |
2-(4-acetylphenoxy)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-7(11)8-2-4-9(5-3-8)14-6-10(12)13/h2-5H,6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXZEXUYXUMHEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60172090 |
Source
|
| Record name | (p-Acetylphenoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60172090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1878-81-5 |
Source
|
| Record name | 4-Acetylphenoxyacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1878-81-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (p-Acetylphenoxy)acetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001878815 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1878-81-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9356 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (p-Acetylphenoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60172090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (p-acetylphenoxy)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.932 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Acetylphenoxyacetic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D7E8EH5KLB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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